1-(2-Chloro-5-fluoro-pyridin-4-yl)-4,4-dimethoxy-butan-1-ol

• Molecular Formula: C11H15ClFNO3
• Molecular Weight: 263.69 g/mol
• IUPAC Name: 1-(2-chloro-5-fluoropyridin-4-yl)-4,4-dimethoxybutan-1-ol
• InChI: InChI=1S/C11H15ClFNO3/c1-16-11(17-2)4-3-9(15)7-5-10(12)14-6-8(7)13/h5-6,9,11,15H,3-4H2,1-2H3
• InChI Key: MFJSLUPWKQUXNT-UHFFFAOYSA-N
• Canonical SMILES: COC(CCC(C1=CC(=NC=C1F)Cl)O)OC

Description

1-(2-Chloro-5-fluoro-pyridin-4-yl)-4,4-dimethoxy-butan-1-ol is a useful research compound. Its molecular formula is C11H15ClFNO3 and its molecular weight is 263.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Mg (0.71 g, 30 mmol) in THF (10 mL) are added cat iodine and a solution of 3-bromo-1,1-dimethoxy-propane (3.99 g, 21.57 mmol) in THF (10 mL). The mixture is stirred at room temperature for 2 hours. At −30° C., to a solution of 2-chloro-5-fluoro-pyridine-4-carbaldehyde (2.0 g, 12.54 mmol) in THF (5 mL) is added to the above prepared Grignard reagent. The mixture is stirred at this temperature for 2 hours. Then the reaction mixture is cooled in an ice bath, saturated NH4Cl and water are added and the mixture is extracted with EtOAc. The combined organic layers are washed with brine, dried over Na2SO4, filtered and concentrated down. The crude product is purified by chromatography (EtOAc/hexane: 10%˜40%) to give 1-(2-chloro-5-fluoro-pyridin-4-yl)-4,4-dimethoxy-butan-1-ol (0.81 g, 25%). M/Z=264.13[M+1]